Cas no 58605-10-0 (Methyl 3,5-Dibenzyloxybenzoate)

• Product Name: Methyl 3,5-Dibenzyloxybenzoate
• CAS No: 58605-10-0
• MF: C₂₂H₂₀O₄
• MW: 348.391806602478
• CID: 370034
• PubChem ID: 87564963
• Update Time: 2025-04-19

Methyl 3,5-Dibenzyloxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-Dibenzyloxybenzoate
• 3,5-Bis-(benzyloxy)-benzoic acid methyl ester
• Benzoic acid,3,5-bis(phenylmethoxy)-, methyl ester
• 3,5-Bis(benzyloxy)benzoic Acid Methyl Ester
• 3,5-Dibenzyloxybenzoic Acid Methyl Ester
• Methyl 3,5-bis(benzyloxy)benzoate
• methyl 3,5-bis(phenylmethoxy)benzoate
• 3,5-bis(phenylmethoxy)benzoic acid methyl ester
• METHYL3,5-DIBENZYLOXYBENZOATE
• BEN185
• GBQCMRLPXFXVIN-UHFFFAOYSA-
• GBQCMRLPXFXVIN-UHFFFAOYSA-N
• OR2653
• TRA0083438
• VZ32567
• MFCD02728721
• 2732-96-9
• 3W-0014
• 58605-10-0
• SCHEMBL391547
• CS-W009818
• B2092
• Methyl 3,5-Dibenzyloxy Benzoate
• DTXSID20974153
• Benzoic acid,3,5-bis(phenylmethoxy)-,methyl ester
• FT-0640542
• AKOS005090843
• methyl3,5-bis(benzyloxy)benzoate
• A831946
• InChI=1/C22H20O4/c1-24-22(23)19-12-20(25-15-17-8-4-2-5-9-17)14-21(13-19)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
• DB-050123

• MDL： MFCD00157205
• Inchi： 1S/C22H20O4/c1-24-22(23)19-12-20(25-15-17-8-4-2-5-9-17)14-21(13-19)26-16-18-10-6-3-7-11-18/h2-14H,15-16H2,1H3
• InChI Key： GBQCMRLPXFXVIN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C(=O)OC)C=C(C=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 348.13600
• Monoisotopic Mass: 348.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.7

Experimental Properties

• Color/Form: White powder
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 69.0 to 72.0 deg-C
• Boiling Point: 442.76°C (rough estimate)
• Flash Point: 221.6±27.4 °C
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 44.76000
• LogP: 4.63120

Methyl 3,5-Dibenzyloxybenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Packing Group：III
• Safety Term：8
• Packing Group：III
• Hazard Level：8
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters